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molecular formula C19H16F2N8O2 B611664 Vericiguat CAS No. 1350653-20-1

Vericiguat

Cat. No. B611664
CAS RN: 1350653-20-1
M. Wt: 426.3878
InChI Key: QZFHIXARHDBPBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08921377B2

Procedure details

In pyridine (600 ml), 31.75 g (86.20 mmol) of the compound from Example 11A were introduced under argon and cooled to 0° C. Then a solution of 6.66 ml (86.20 mmol) of methyl chloroformate in dichloromethane (10 ml) was added dropwise and the mixture was stirred at 0° C. for 1 h. Thereafter the reaction mixture was brought to RT, concentrated under reduced pressure and co-distilled repeatedly with toluene. The residue was stirred with water/ethanol and then filtered off on a frit, after which it was washed with ethanol and ethyl acetate. Subsequently the residue was again stirred with diethyl ether, isolated by filtration with suction and then dried under a high vacuum.
Name
methyl chloroformate
Quantity
6.66 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
compound
Quantity
31.75 g
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
600 mL
Type
solvent
Reaction Step Two
Name
Methyl {4,6-diamino-2-[5-fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl]pyrimidin-5-yl}carbamate

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]2[C:10]([C:11]3[N:16]=[C:15]([NH2:17])[C:14]([NH2:18])=[C:13]([NH2:19])[N:12]=3)=[N:9][N:8]([CH2:20][C:21]3[CH:26]=[CH:25][CH:24]=[CH:23][C:22]=3[F:27])[C:5]2=[N:6][CH:7]=1.Cl[C:29]([O:31][CH3:32])=[O:30]>N1C=CC=CC=1.ClCCl>[NH2:19][C:13]1[C:14]([NH:18][C:29](=[O:30])[O:31][CH3:32])=[C:15]([NH2:17])[N:16]=[C:11]([C:10]2[C:4]3[C:5](=[N:6][CH:7]=[C:2]([F:1])[CH:3]=3)[N:8]([CH2:20][C:21]3[CH:26]=[CH:25][CH:24]=[CH:23][C:22]=3[F:27])[N:9]=2)[N:12]=1

Inputs

Step One
Name
methyl chloroformate
Quantity
6.66 mL
Type
reactant
Smiles
ClC(=O)OC
Name
dichloromethane
Quantity
10 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
compound
Quantity
31.75 g
Type
reactant
Smiles
FC=1C=C2C(=NC1)N(N=C2C2=NC(=C(C(=N2)N)N)N)CC2=C(C=CC=C2)F
Name
pyridine
Quantity
600 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 0° C. for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was brought to RT
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure and co-distilled repeatedly with toluene
STIRRING
Type
STIRRING
Details
The residue was stirred with water/ethanol
FILTRATION
Type
FILTRATION
Details
filtered off on a frit
WASH
Type
WASH
Details
after which it was washed with ethanol and ethyl acetate
STIRRING
Type
STIRRING
Details
Subsequently the residue was again stirred with diethyl ether
CUSTOM
Type
CUSTOM
Details
isolated by filtration with suction
CUSTOM
Type
CUSTOM
Details
dried under a high vacuum

Outcomes

Product
Details
Reaction Time
 1 h
Name
Methyl {4,6-diamino-2-[5-fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl]pyrimidin-5-yl}carbamate
Type
Smiles
NC1=NC(=NC(=C1NC(OC)=O)N)C1=NN(C2=NC=C(C=C21)F)CC2=C(C=CC=C2)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.